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Compound of Interest

Compound Name: Acetyl octapeptide-1

Cat. No.: B10773766 Get Quote

Technical Support Center: Acetyl Octapeptide-3
A Note on Nomenclature: While the query specified Acetyl Octapeptide-1, the vast majority of

scientific and commercial literature refers to Acetyl Octapeptide-3 (also known by the trade

name SNAP-8™) for the peptide with the described anti-wrinkle mechanism. It is possible that

these terms are used interchangeably in some contexts, or that Acetyl Octapeptide-1 is a less

common variant. This guide will focus on the well-documented Acetyl Octapeptide-3.

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of Acetyl

Octapeptide-3.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Acetyl Octapeptide-3?

A1: Acetyl Octapeptide-3 is a synthetic peptide that functions as a competitive inhibitor of the

SNAP-25 protein.[1][2][3] It mimics the N-terminal end of SNAP-25, disrupting the formation of

the SNARE complex.[1][2][4] This interference modulates neurotransmitter release, leading to a

reduction in muscle contractions that contribute to the formation of expression wrinkles.[1][4]

Q2: What is the recommended solvent for dissolving Acetyl Octapeptide-3?
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A2: Acetyl Octapeptide-3 is generally soluble in water.[5][6] For optimal dissolution, distilled

water or aqueous solutions with a slightly acidic pH (4-6) are recommended.[7] It is also soluble

in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF).[8]

Q3: What are the optimal storage conditions for Acetyl Octapeptide-3?

A3: For long-term storage, the lyophilized powder should be kept in a dry, dark environment at

2-8°C.[9] Once reconstituted into a solution, it is recommended to store it in a dark container at

4°C, where it can remain stable for approximately 45 days.[7] Freezing the solution can extend

its shelf life to about three months; however, gentle thawing is crucial to prevent denaturation.

[7]

Q4: How does pH affect the stability of Acetyl Octapeptide-3?

A4: The stability of Acetyl Octapeptide-3 is pH-dependent. It exhibits the greatest stability in a

pH range of 4-6.[7] High alkalinity can lead to hydrolysis and degradation of the peptide.[7]

Q5: What is the appearance and purity of commercially available Acetyl Octapeptide-3?

A5: Acetyl Octapeptide-3 is typically supplied as a white to off-white lyophilized powder.[2][9]

The purity of research and cosmetic grade Acetyl Octapeptide-3 is generally high, often

exceeding 95% as determined by HPLC.[9][10]
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Problem Possible Cause Recommended Solution

Difficulty dissolving the peptide
The peptide has low solubility

in the chosen solvent.

- Try dissolving in distilled

water or a slightly acidic buffer

(pH 4-6).- If using an organic

solvent, consider DMSO or

DMF.- Gentle sonication can

aid in solubilization.

Precipitation of the peptide

after dilution

The peptide is coming out of

solution due to a change in

solvent environment.

- When diluting a stock

solution, add the peptide

solution dropwise to the

aqueous buffer while gently

stirring.

Loss of peptide activity in

experiments

The peptide may have

degraded due to improper

storage or handling.

- Ensure the peptide solution is

stored at the recommended

temperature (4°C for short-

term, frozen for long-term).-

Avoid repeated freeze-thaw

cycles.- Check the pH of your

experimental buffer to ensure it

is within the stable range for

the peptide.

Inconsistent experimental

results

This could be due to peptide

aggregation or degradation.

- Prepare fresh solutions for

each experiment if possible.-

Visually inspect the solution for

any cloudiness or particulates

before use.- Confirm the purity

of your peptide stock with an

appropriate analytical method

like HPLC.

Data Presentation
Table 1: Solubility of Acetyl Octapeptide-3
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Solvent Solubility Notes

Water Soluble[5][6]

Best results in distilled or

slightly acidic (pH 4-6) water.

[7]

Ethanol Soluble (approx. 10 mg/ml)[8]

DMSO Soluble (approx. 10 mg/ml)[8]

DMF Soluble (approx. 14 mg/ml)[8]

PBS (pH 7.2) Approx. 10 mg/ml[8]

Aqueous solutions are not

recommended for storage

beyond one day.[8]

Table 2: Stability of Acetyl Octapeptide-3

Condition Stability Profile Recommendation

Temperature (Lyophilized

Powder)

Stable for long-term storage at

2-8°C.[9]
Store in a refrigerator.

Temperature (Aqueous

Solution)
Stable for ~45 days at 4°C.[7]

Store refrigerated in a dark

container.

Stable for up to 3 months

when frozen.[7]

Avoid repeated freeze-thaw

cycles.

pH
Most stable in the pH range of

4-6.[7]

Use a slightly acidic buffer for

reconstitution and

experiments.

Prone to hydrolysis at high

alkalinity.[7]
Avoid basic solutions.

Solvent

Alcohol-based carriers can

degrade the peptide structure.

[7]

Use aqueous solutions or

other compatible solvents for

formulation.
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Experimental Protocols
Protocol: Assessment of Acetyl Octapeptide-3 Solubility and Stability

Solubility Testing:

Prepare small, accurately weighed samples of lyophilized Acetyl Octapeptide-3.

To each sample, add a precise volume of the test solvent (e.g., distilled water, PBS,

ethanol) to achieve a target concentration.

Vortex or sonicate the mixture for a set period.

Visually inspect for complete dissolution.

If dissolved, incrementally add more peptide to determine the saturation point.

Quantify the dissolved peptide concentration using a suitable analytical method (e.g.,

HPLC-UV at 214 nm).

Stability Testing (Aqueous Solution):

Prepare a stock solution of Acetyl Octapeptide-3 in a recommended buffer (e.g., pH 5

acetate buffer).

Aliquot the stock solution into multiple vials.

Store the vials under different conditions (e.g., 4°C, 25°C, 40°C).

At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), retrieve a vial from each

condition.

Analyze the sample using a stability-indicating HPLC method to quantify the remaining

intact peptide and detect any degradation products.

Compare the peak area of the intact peptide at each time point to the initial (time 0) peak

area to determine the percentage of degradation.
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Caption: Mechanism of Action of Acetyl Octapeptide-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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